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Compound of Interest

Compound Name: 6-Epidemethylesquirolin D

Cat. No.: B1180586

In-Depth Technical Guide to 6-
Epidemethylesquirolin D

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical characteristics
of 6-Epidemethylesquirolin D, a diterpenoid natural product. Due to the limited availability of
public data, this document focuses on the foundational physicochemical properties and outlines
the general experimental approaches typically employed for the isolation and characterization

of such compounds.

Core Physicochemical Characteristics

6-Epidemethylesquirolin D is a diterpenoid, a class of organic compounds composed of four
isoprene units. It is important to note that specific experimental data such as melting point and
detailed spectroscopic analyses for this particular compound are not widely available in the
public domain. The information presented below is based on data from chemical suppliers and
general knowledge of related compounds.

Table 1: Physicochemical Properties of 6-Epidemethylesquirolin D
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Property Value Source

Molecular Formula C20H2805 Supplier Data
Molecular Weight 348.43 g/mol Supplier Data
Appearance Powder Supplier Data

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Supplier Data
Acetate, DMSO, and Acetone.

CAS Number 165074-00-0 Supplier Data

Experimental Protocols: A Generalized Approach

Detailed experimental protocols for the isolation and characterization of 6-
Epidemethylesquirolin D are not readily available. However, the following represents a
standard workflow for the isolation and identification of novel diterpenoids from plant sources,
such as those from the Salvia genus.

Isolation and Purification Workflow

The isolation of diterpenoids from plant material typically involves a multi-step process to
separate the compound of interest from a complex mixture of other phytochemicals.
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Initial Biological Screening
(e.g., Cytotoxicity, Antimicrobial)
(Hit Identification)
Target Deconvolution
(e.g., Affinity Chromatography, Proteomics)
Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)
In Vivo Validation
(Animal Models)
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 To cite this document: BenchChem. [Physicochemical characteristics of 6-
Epidemethylesquirolin D]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180586#physicochemical-characteristics-of-6-
epidemethylesquirolin-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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